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Compound of Interest

Compound Name: Z-Gly-Gly-Leu-AMC

Cat. No.: B12310433

Application Notes and Protocols: Z-Gly-Gly-Leu-
AMC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-Gly-Gly-Leu-AMC is a fluorogenic substrate utilized to assay the chymotrypsin-like activity of
various proteases, including the 20S proteasome and ClpP protease from M. tuberculosis.[1][2]
[3] The substrate consists of the peptide sequence Gly-Gly-Leu conjugated to 7-amino-4-
methylcoumarin (AMC). Upon enzymatic cleavage of the peptide bond C-terminal to Leucine,
the highly fluorescent AMC moiety is released. The fluorescence intensity is directly
proportional to the enzymatic activity and can be monitored to determine enzyme kinetics and
screen for inhibitors. This document provides detailed protocols for the preparation of Z-Gly-
Gly-Leu-AMC stock solutions, their proper storage, and a general protocol for its use in
enzymatic assays.

Physicochemical and Fluorescent Properties
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Property Value

Molecular Formula C2sH32N407

Molecular Weight 536.59 g/mol

Appearance Solid lyophilized powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]
Excitation Wavelength 360-380 nm|[3]

Emission Wavelength 440-460 nm[3]

Stock Solution Preparation and Storage

Proper preparation and storage of the Z-Gly-Gly-Leu-AMC stock solution are critical for
obtaining reproducible experimental results. It is recommended to prepare a concentrated
stock solution in a suitable organic solvent, which can then be diluted to the desired working
concentration in the assay buffer.

Materials Required:
o Z-Gly-Gly-Leu-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM Stock Solution:

o Equilibration: Allow the vial of Z-Gly-Gly-Leu-AMC powder to reach room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh a specific amount of the Z-Gly-Gly-Leu-AMC powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.37 mg of the powder
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(Molecular Weight: 536.59 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 5.37 mg,
add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming to 37°C or sonication can be used to aid dissolution if necessary.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-20 uL) in microcentrifuge tubes.[1]

o Storage: Store the aliquots protected from light.

Storage Recommendations:

Form Storage Temperature Shelf Life

Solid Powder -20°C > 1 year[4]

Stock Solution in DMSO -20°C Up to 1 month[1][5][6]
-80°C Up to 6 months[1][5][6]

Note: Always protect the stock solution from light to prevent photobleaching of the fluorophore.
[4][7] Avoid repeated freeze-thaw cycles as this can lead to degradation of the substrate.[1][4]

[7]

Experimental Protocol: Enzymatic Assay

This protocol provides a general guideline for measuring protease activity using Z-Gly-Gly-
Leu-AMC. The final concentrations of enzyme and substrate, as well as incubation times,
should be optimized for each specific application.

Materials Required:

e Z-Gly-Gly-Leu-AMC stock solution (e.g., 10 mM in DMSO)
» Purified enzyme or cell lysate

o Assay buffer (specific to the enzyme of interest)
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96-well black microplate (for fluorescence measurements)

Fluorescence microplate reader

7-amino-4-methylcoumarin (AMC) standard for calibration

Assay Procedure:

Prepare Assay Buffer: Prepare the appropriate assay buffer for the enzyme being studied.
Ensure the buffer components are compatible with the enzymatic activity.

Prepare Substrate Working Solution: Dilute the Z-Gly-Gly-Leu-AMC stock solution in the
assay buffer to the desired final concentration. A typical starting concentration is between 10-
100 uM.[4][7]

Prepare Enzyme Solution: Dilute the enzyme or cell lysate in the assay buffer to the desired
concentration.

Set up the Assay Plate:
o Wells for Test Samples: Add the diluted enzyme solution to the wells of the 96-well plate.

o Wells for Negative Control (No Enzyme): Add assay buffer without the enzyme to control
for substrate auto-hydrolysis.

o Wells for Positive Control (Optional): If screening for inhibitors, include wells with the
enzyme but without any inhibitor.

Initiate the Reaction: Add the substrate working solution to all wells to start the enzymatic
reaction. The final volume in each well should be consistent (e.g., 100-200 pL).

Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C),
protected from light.

Fluorescence Measurement: Measure the fluorescence intensity at regular intervals (kinetic
assay) or at a single endpoint after a fixed incubation time. Use an excitation wavelength of
360-380 nm and an emission wavelength of 440-460 nm.[3]
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o Data Analysis:
o Subtract the fluorescence of the negative control wells from the test sample wells.

o For kinetic assays, determine the rate of reaction from the linear portion of the
fluorescence versus time plot.

o To quantify the amount of cleaved substrate, create a standard curve using known
concentrations of free AMC.

Visualized Workflows and Pathways
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Stock Solution Preparation
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Caption: Workflow for Z-Gly-Gly-Leu-AMC preparation and use.
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Caption: Principle of protease activity detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Z-Gly-Gly-Leu-AMC (Proteasome Substrate, fluorogenic) - Echelon Biosciences [echelon-
inc.com]
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 To cite this document: BenchChem. [Z-Gly-Gly-Leu-AMC stock solution preparation and
storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310433#z-gly-gly-leu-amc-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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